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Compound of Interest

Compound Name: (S)-(1-Chloropropyl)benzene

Cat. No.: B16355093

Get Quote

An In-depth Technical Guide on the Safety, Handling, and Storage of (S)-(1-
Chloropropyl)benzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety, handling, and storage information for (S)-
(1-Chloropropyl)benzene. The information compiled is intended for use by trained

professionals in research and development settings. It is important to note that while this guide

focuses on the (S)-enantiomer, much of the available safety and physical property data is for

the racemic mixture or the unspecified compound "(1-Chloropropyl)benzene." Therefore, all

procedures should be conducted with the assumption that the material possesses the hazards

associated with the general class of chloropropylbenzenes.
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Identifier Value

IUPAC Name (1S)-1-chloro-1-phenylpropane

Synonyms (S)-(-)-1-Phenylpropyl chloride

CAS Number
Not available for the (S)-enantiomer. (934-11-2

for the racemic mixture)[1]

Molecular Formula C₉H₁₁Cl[1][2]

Molecular Weight 154.64 g/mol [1]

Chemical Structure (S)-(1-Chloropropyl)benzene

Hazard Identification and GHS Classification
The Globally Harmonized System (GHS) classification for (1-Chloropropyl)benzene is as

follows. It should be assumed that the (S)-enantiomer has the same classification.

GHS Pictograms:

alt text

Signal Word: Warning[1]

Hazard Statements:[1]

H227: Combustible liquid.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Precautionary Statements:

P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

P261: Avoid breathing mist or vapors.
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P264: Wash skin thoroughly after handling.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/ eye protection/ face protection.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P304 + P340 + P312: IF INHALED: Remove person to fresh air and keep comfortable for

breathing. Call a POISON CENTER/doctor if you feel unwell.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P332 + P313: If skin irritation occurs: Get medical advice/attention.

P337 + P313: If eye irritation persists: Get medical advice/attention.

P362: Take off contaminated clothing and wash before reuse.

P403 + P235: Store in a well-ventilated place. Keep cool.

P405: Store locked up.

P501: Dispose of contents/container to an approved waste disposal plant.

Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of (1-

Chloropropyl)benzene. Data specific to the (S)-enantiomer is limited.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16355093?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Appearance Light yellow liquid [3]

Odor No information available [3]

Molecular Weight 154.637 g/mol [2]

Boiling Point Not available

Melting Point Not available

Flash Point Not available

Density Not available

Solubility

The product is water soluble,

and may spread in water

systems.

[3]

LogP 3.37650

Handling and Storage
Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.

Avoid contact with skin and eyes.

Do not breathe mist, vapors, or spray.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves

(e.g., nitrile), safety goggles, and a lab coat.

Keep away from heat, sparks, open flames, and hot surfaces.

Take precautionary measures against static discharge.

Storage:
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Keep container tightly closed in a dry and well-ventilated place.

Store in a cool place.

Store locked up.

Incompatible materials include strong oxidizing agents and strong bases.

First-Aid Measures
If Inhaled: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention.

In Case of Skin Contact: Wash off immediately with soap and plenty of water while removing

all contaminated clothes and shoes. Get medical attention if irritation develops and persists.

In Case of Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at

least 15 minutes. Get medical attention.

If Swallowed: Clean mouth with water. Get medical attention.

Accidental Release Measures
Ensure adequate ventilation.

Use personal protective equipment.

Remove all sources of ignition.

Soak up with inert absorbent material (e.g., sand, silica gel, acid binder, universal binder,

sawdust).

Keep in suitable, closed containers for disposal.

Prevent further leakage or spillage if safe to do so.

Do not let product enter drains.
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Reactivity and Stability
(S)-(1-Chloropropyl)benzene is a chiral alkyl halide. It is stable under recommended storage

conditions. The presence of a chlorine atom on a benzylic carbon makes it susceptible to

nucleophilic substitution and elimination reactions.

With a strong, non-nucleophilic base, (S)-(1-Chloropropyl)benzene will likely undergo an E2

elimination reaction to form propenylbenzene.[4] The use of a strong, bulky base will favor

elimination over substitution.

Experimental Protocols
General Handling Procedure
A general experimental workflow for handling (S)-(1-Chloropropyl)benzene in a laboratory

setting.
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Caption: General laboratory workflow for handling (S)-(1-Chloropropyl)benzene.

Signaling Pathways and Logical Relationships
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E2 Elimination of (S)-(1-Chloropropyl)benzene
The following diagram illustrates the E2 elimination reaction of (S)-(1-Chloropropyl)benzene
with a strong base (B:).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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